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Compound of Interest

Compound Name: Quinuclidine-4-carboxylic acid

Cat. No.: B1315692 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemical reagents like Quinuclidine-4-carboxylic acid are paramount

for ensuring laboratory safety and environmental compliance. While a specific Safety Data

Sheet (SDS) for Quinuclidine-4-carboxylic acid (CAS No. 55022-88-3) is not readily available

in public domains, by examining the data for structurally similar compounds, such as its

hydrochloride salt and other quinuclidine derivatives, a robust and safe disposal protocol can

be established. This guide provides a procedural, step-by-step plan for the proper disposal of

Quinuclidine-4-carboxylic acid, prioritizing safety and operational integrity.

Hazard Profile and Safety Precautions
Based on the GHS hazard statements for the closely related Quinuclidine-4-carboxylic acid
hydrochloride, it is prudent to handle Quinuclidine-4-carboxylic acid as a substance that is

harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory

irritation.[1] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that meet European Standard EN166 or

OSHA's eye and face protection regulations in 29 CFR 1910.133.[2]

Hand Protection: Use chemical-impermeable gloves.[3]
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Body Protection: A lab coat or apron is necessary. For situations with a risk of significant

exposure, wear appropriate protective clothing to prevent skin contact.[3]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood.[2] If significant dust or aerosol generation is anticipated, a NIOSH/MSHA or European

Standard EN 149 approved respirator should be used.[2]

Step-by-Step Disposal Protocol
The disposal of Quinuclidine-4-carboxylic acid must be conducted in strict accordance with

local, state, and federal regulations. Never dispose of this chemical down the drain or in regular

trash.

Waste Collection and Segregation:

Collect all waste containing Quinuclidine-4-carboxylic acid, including contaminated

consumables (e.g., weigh boats, pipette tips, gloves), in a designated and clearly labeled

hazardous waste container.

The container must be made of a material compatible with the chemical and should be

kept securely sealed when not in use.

Container Labeling:

Properly label the waste container with "Hazardous Waste," the full chemical name

"Quinuclidine-4-carboxylic acid," and the associated hazards (e.g., "Harmful," "Irritant").

Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials such as strong oxidizing agents and acids.[2][3]

Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

chemical waste disposal company to arrange for the pickup and proper disposal of the

waste.
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Provide the disposal company with all available safety information, noting that a specific

SDS for this compound is not available and that the hazard assessment is based on

related compounds.

Spill and Emergency Procedures:

In case of a spill, evacuate the immediate area.

For minor spills of solid material, carefully sweep up the material to avoid generating dust

and place it in the designated hazardous waste container.[2]

For larger spills, or if you are not equipped to handle the cleanup, contact your EHS

department immediately.

Ensure adequate ventilation and wear appropriate PPE during cleanup.

Quantitative Data Summary
Due to the absence of a specific Safety Data Sheet for Quinuclidine-4-carboxylic acid,

quantitative data is limited. The table below provides relevant information for closely related

compounds to give an indication of the hazard profile.

Compound CAS Number Molecular Formula
GHS Hazard
Statements

Quinuclidine-4-

carboxylic acid
55022-88-3 C8H13NO2

Data not available;

presumed similar to

hydrochloride

Quinuclidine-4-

carboxylic acid

hydrochloride

40117-63-3 C8H14ClNO2
H302, H315, H319,

H335[1]

Quinuclidine 100-73-2 C7H13N
H301, H310, H315,

H318[3]

GHS Hazard Statement Key:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH54498MD&productDescription=QUINUCLIDINE%2C+97%2B%25+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1315692?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Quinuclidine-4-carboxylic-acid-hydrochloride
https://www.tcichemicals.com/HK/en/sds/Q0062_CN_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H301: Toxic if swallowed

H302: Harmful if swallowed

H310: Fatal in contact with skin

H315: Causes skin irritation

H318: Causes serious eye damage

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of Quinuclidine-4-
carboxylic acid in a laboratory setting.
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Quinuclidine-4-carboxylic Acid Disposal Workflow
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Caption: Decision workflow for the disposal of Quinuclidine-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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